Ethyl 5-hydroxy-tetrahydro-pyran-2-carboxylate

Specification

• CAS No.: 110407-58-4
• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: ethyl 5-hydroxyoxane-2-carboxylate
• Standard InChI: InChI=1S/C8H14O4/c1-2-11-8(10)7-4-3-6(9)5-12-7/h6-7,9H,2-5H2,1H3
• Standard InChI Key: ZEJKVCZXCLPEPS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCC(CO1)O
• Canonical SMILES: CCOC(=O)C1CCC(CO1)O

Introduction

Ethyl 5-hydroxy-tetrahydro-pyran-2-carboxylate is identified through various systematic naming conventions and identification codes. The compound's identity is established through multiple reference systems used in chemical databases and regulatory frameworks.

Naming Conventions and Synonyms

The compound is recognized by several names that reflect different chemical nomenclature systems:

Naming System	Name
Primary Name	Ethyl 5-hydroxy-tetrahydro-pyran-2-carboxylate
IUPAC Name	Ethyl 5-hydroxyoxane-2-carboxylate
Alternative Names	Ethyl 5-hydroxytetrahydro-2H-pyran-2-carboxylate
	5-Hydroxy-tetrahydro-pyran-2-carboxylic acid ethyl ester
	2H-Pyran-2-carboxylic acid, tetrahydro-5-hydroxy-, ethyl ester
	2H-Pyran-2-carboxylic acid, tetrahydro-5-hydroxy-, ethyl ester (9CI)

These multiple naming conventions all describe the same chemical structure but approach the nomenclature from different systematic perspectives.

Identification Codes and Registry Information

Identification System	Code
CAS Registry Number	110407-58-4
MDL Number	MFCD23106047
ChemicalBook Number	CB32704673

These standardized identifiers ensure consistent referencing across chemical literature, regulatory documents, and commercial catalogs.

Physical and Chemical Properties

Structural Characteristics

Ethyl 5-hydroxy-tetrahydro-pyran-2-carboxylate features a saturated six-membered heterocyclic ring (tetrahydropyran or oxane) with an oxygen atom as the heteroatom. The structure contains two key functional groups that define its chemical behavior:

• A hydroxyl (-OH) group at position 5 of the tetrahydropyran ring

• An ethyl carboxylate (-COOC2H5) group at position 2 of the ring

These functional groups contribute to the compound's reactivity profile and potential applications in synthetic organic chemistry.

Fundamental Physical and Chemical Properties

The basic properties of ethyl 5-hydroxy-tetrahydro-pyran-2-carboxylate are summarized in the following table:

Property	Value
Molecular Formula	C8H14O4
Molecular Weight	174.19 g/mol
Physical State	Not specified in available literature
Melting Point	Not reported in available literature
Boiling Point	Not reported in available literature
Solubility	Not detailed in available literature

The compound contains multiple oxygen atoms that can participate in hydrogen bonding, likely influencing its solubility and other physical properties.

Region	Representative Suppliers
North America	American Custom Chemicals Corporation, Aladdin Scientific, A2B Chem, Matrix Scientific
Asia	Guangzhou Yuheng Pharmaceutical Technology Co., Ltd, Bide Pharmatech Ltd., Nanjing SynTitan Pharmaceutical Co., Ltd, PharmaBlock Sciences (Nanjing), Inc., Aikon International Limited
Global Distribution	Angene International Limited, Chemenu, Ambeed, Advanced ChemBlocks

This widespread availability through specialized chemical suppliers suggests ongoing research interest in this compound.

Supplier	Purity	Package Size	Price (USD)	Update Date
American Custom Chemicals Corporation	95.00%	5 mg	$503.48	2021-12-16
Matrix Scientific	97.0%	1 g	$2,574.00	2021-12-16
Chemenu	97%	1 g	$908.00	2021-12-16
Ambeed	98%	1 g	$969.00	2021-12-16
Alichem	Not specified	1 g	$1,188.00	2021-12-16
Angene International Limited	Not specified	Not specified	$234.00	Not specified

The premium pricing (ranging from approximately $900 to $2,574 per gram for high purity material) positions this compound as a specialized research chemical rather than a bulk commodity. This pricing structure reflects its niche applications in chemical research and development, likely as an intermediate in specific synthetic pathways.

Synthesis and Reactivity

Reactivity Profile

Based on its structure, ethyl 5-hydroxy-tetrahydro-pyran-2-carboxylate presents multiple reactive sites:

• The hydroxyl group can participate in:

  • Oxidation reactions (to form ketone derivatives)

  • Esterification or etherification

  • Substitution reactions

  • Elimination reactions (under appropriate conditions)

• The ethyl carboxylate group can undergo:

  • Hydrolysis (to the corresponding carboxylic acid)

  • Transesterification

  • Reduction (to primary alcohols or aldehydes)

  • Amidation reactions

This bifunctional reactivity makes the compound valuable in multistep synthetic sequences.

Applications in Research and Industry

Role in Organic Synthesis

The structure of ethyl 5-hydroxy-tetrahydro-pyran-2-carboxylate suggests its utility as a building block in organic synthesis. The tetrahydropyran ring is a common structural motif in natural products and pharmaceutically active compounds. The presence of both hydroxyl and ester functionalities provides opportunities for selective modifications to create more complex molecular architectures.

Potential synthetic applications include:

• Precursor in the synthesis of oxygen-containing heterocyclic compounds

• Building block for natural product synthesis

• Intermediate in the preparation of biologically active compounds

Related Compounds and Structural Analogs

Several structural analogs of ethyl 5-hydroxy-tetrahydro-pyran-2-carboxylate are commercially available, including:

• Ethyl tetrahydro-2H-pyran-2-carboxylate (CAS: 110811-34-2)

• Ethyl 5-aminooxane-2-carboxylate (CAS: 1408074-45-2)

• Ethyl 5-oxooxane-2-carboxylate (CAS: 1408075-77-3)

• Ethyl 4-oxooxane-2-carboxylate (CAS: 287193-07-1)

• Ethyl (2R,4S)-4-hydroxyoxane-2-carboxylate (CAS: 2570276-53-6)

These related compounds suggest a family of tetrahydropyran derivatives with various substitution patterns that may serve complementary roles in chemical synthesis.

Hazard Code	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Based on these classifications, appropriate safety measures should be implemented when handling this compound.

Storage Parameter	Recommendation
Temperature	Ambient to refrigerated (2-8°C)
Container	Tightly sealed to prevent moisture ingress
Special Precautions	Protect from strong oxidizing agents

These storage recommendations suggest moderate stability under controlled laboratory conditions.